Cas no 94612-91-6 (Hexanoic acid,3,5,5-trimethyl-, 4-sulfophenyl ester, sodium salt (1:1))

• Product Name: Hexanoic acid,3,5,5-trimethyl-, 4-sulfophenyl ester, sodium salt (1:1)
• CAS No: 94612-91-6
• MF: C₁₅H₂₁NaO₅S
• MW: 336.379014730453
• CID: 808925
• PubChem ID: 23669610
• Update Time: 2025-04-19

Hexanoic acid,3,5,5-trimethyl-, 4-sulfophenyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3,5,5-trimethyl-, 4-sulfophenyl ester, sodium salt (1:1)
• sodium 4-(3,5,5-trimethylhexanoyloxy)benzenesulfonate
• SCHEMBL3190285
• Hexanoic acid, 3,5,5-trimethyl-, 4-sulfophenyl ester, sodium salt
• 94612-91-6
• DTXSID30892394
• Sodium,4-(3,5,5-trimethylhexanoyloxy)benzenesulfonate

• Inchi： 1S/C15H22O5S.Na/c1-11(10-15(2,3)4)9-14(16)20-12-5-7-13(8-6-12)21(17,18)19;/h5-8,11H,9-10H2,1-4H3,(H,17,18,19);/q;+1/p-1
• InChI Key： GSYPNDDXWAZDJB-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)OC(CC(C)CC(C)(C)C)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 336.10073922g/mol
• Monoisotopic Mass: 336.10073922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų